Cas no 2256705-60-7 (2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)
2256705-60-7 structure
Product Name:2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
CAS No:2256705-60-7
MF:C14H19BN4O2
MW:291.16807103157
CID:6816530
PubChem ID:172401139
Update Time:2025-03-02
2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
- CS-21582
- 2256705-60-7
-
- Inchi: 1S/C14H19BN4O2/c1-10-8-19(9-18-10)12-16-6-11(7-17-12)15-20-13(2,3)14(4,5)21-15/h6-9H,1-5H3/i1D3,8D,9D
- InChI Key: KTJPJCJXCLRXJL-XWLVBNMBSA-N
- SMILES: O1B(C2=CN=C(N3C([2H])=NC(C([2H])([2H])[2H])=C3[2H])N=C2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 291.1914898Da
- Monoisotopic Mass: 291.1914898Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.1Ų
2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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